(2E)-3-[5-(4-chloro-3-nitrophenyl)furan-2-yl]prop-2-enoic acid

• IUPAC Name: (E)-3-[5-(4-chloro-3-nitrophenyl)furan-2-yl]prop-2-enoic acid
• InChI: InChI=1S/C13H8ClNO5/c14-10-4-1-8(7-11(10)15(18)19)12-5-2-9(20-12)3-6-13(16)17/h1-7H,(H,16,17)/b6-3+
• InChI Key: YSMUPSUGFXEWBE-ZZXKWVIFSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC=C(O2)C=CC(=O)O)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=C(C=C1C2=CC=C(O2)/C=C/C(=O)O)[N+](=O)[O-])Cl
• Molecular Formula: C13H8ClNO5
• Molecular Weight: 293.66 g/mol
• CAS No.: 714242-11-2

Description

(2E)-3-[5-(4-chloro-3-nitrophenyl)furan-2-yl]prop-2-enoic acid is a useful research compound. Its molecular formula is C13H8ClNO5 and its molecular weight is 293.66. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Photophysical Studies

• The condensation of furan-2-yl derivatives with nitro-substituted CH acids led to the synthesis of geminally activated nitro dienes, demonstrating the versatility of furan compounds in organic synthesis (Baichurin et al., 2019).
• A study on the effect of solvent polarity on the photophysical properties of chalcone derivatives, including (E)-3-(furan-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one, revealed the impact of intramolecular charge transfer interactions, indicating the potential of these compounds in the development of optical materials and fluorescence sensors (Kumari et al., 2017).

Antimicrobial Activity

• New organotin(IV) carboxylates derived from a Schiff base related to furan-2-yl compounds showed significant in vitro antimicrobial activity, suggesting their potential as antimicrobial agents (Dias et al., 2015).
• The bacteriostatic action of simple furan derivatives, especially those with nitro groups, against various microorganisms was explored, highlighting the antimicrobial potential of nitrofuran compounds (Dodd et al., 1944).

Antioxidant and Anti-inflammatory Properties

• Catalytic synthesis and evaluation of novel chalcone derivatives as antioxidants demonstrated the potential of furan-2-yl compounds in mitigating oxidative stress (Prabakaran et al., 2021).
• Microwave-assisted synthesis of novel pyrazoline derivatives showed significant anti-inflammatory and antibacterial activity, further underscoring the biomedical relevance of furan-2-yl derivatives (Ravula et al., 2016).